4-[(E)-3-(cyanomethylamino)-3-oxoprop-1-enyl]-N-cyclopropylbenzamide

• IUPAC Name: 4-[(E)-3-(cyanomethylamino)-3-oxoprop-1-enyl]-N-cyclopropylbenzamide
• InChI: InChI=1S/C15H15N3O2/c16-9-10-17-14(19)8-3-11-1-4-12(5-2-11)15(20)18-13-6-7-13/h1-5,8,13H,6-7,10H2,(H,17,19)(H,18,20)/b8-3+
• InChI Key: UBTFZSYKYAEPKY-FPYGCLRLSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=C(C=C2)C=CC(=O)NCC#N
• Isomeric SMILES: C1CC1NC(=O)C2=CC=C(C=C2)/C=C/C(=O)NCC#N
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• CAS No.: 1258831-21-8

Description

4-[(E)-3-(cyanomethylamino)-3-oxoprop-1-enyl]-N-cyclopropylbenzamide is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.304. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

A series of 4-aminobenzamides, which may include compounds structurally similar to 4-[(E)-3-(cyanomethylamino)-3-oxoprop-1-enyl]-N-cyclopropylbenzamide, were evaluated for their anticonvulsant effects. These compounds were tested in mice against seizures induced by electroshock and pentylenetetrazole and in the rotorod assay for neurologic deficit. The introduction of a second aromatic ring in these compounds produced more potent effects, suggesting potential applications in seizure management (Clark et al., 1984).

Polymer Synthesis

In polymer science, novel aromatic polyimides were synthesized using diamines, which might include derivatives similar to this compound. These polymers have applications in various fields due to their solubility in organic solvents and high thermal stability, offering potential uses in advanced materials and engineering applications (Butt et al., 2005).

Antimicrobial and Antiviral Activities

Dithiobisbenzamides, possibly including compounds structurally related to this compound, were synthesized and showed activity against gram-positive bacteria. These compounds were also screened for their anti-HIV activity, indicating potential applications in the development of new antimicrobial and antiviral agents (Gungah et al., 2012).

Antioxidant Properties

Amino-substituted benzamide derivatives, akin to this compound, have shown potential as antioxidants by scavenging free radicals. Understanding their electrochemical oxidation mechanisms helps in assessing their free radical scavenging activity, which can be applied in pharmaceuticals and health-related fields (Jovanović et al., 2020).

Neuroprotection

Derivatives of oxyresveratrol, possibly including compounds structurally related to this compound, were synthesized and evaluated for their cytoprotective effects in PC12 cells. One of the compounds showed significant protection against hydrogen peroxide-induced oxidative stress, indicating potential applications in neuroprotection and treatment of neurodegenerative diseases (Hur et al., 2013).